(Pyridin-2-ylthio)methylboronic acid
Overview
Description
“(Pyridin-2-ylthio)methylboronic acid” is a specialty chemical . It is often used in research and development .
Synthesis Analysis
Boronic acids, including “(Pyridin-2-ylthio)methylboronic acid”, can be synthesized using various methods. One common method involves the addition of organometallic reagents to boranes . Another approach relies on the reaction of triarylboranes with a ligand . Boronic acids are stable, generally non-toxic, and can be used in several synthetic reactions .Molecular Structure Analysis
The molecular formula of “(Pyridin-2-ylthio)methylboronic acid” is C6H8BNO2S . Its molecular weight is 169.01 g/mol . The InChI string and Canonical SMILES for this compound are also available .Physical And Chemical Properties Analysis
The physical and chemical properties of “(Pyridin-2-ylthio)methylboronic acid” include a molecular weight of 169.01 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 4, and a rotatable bond count of 3 .Scientific Research Applications
- Boronic acids, including (Pyridin-2-ylthio)methylboronic acid, are essential in cross-coupling reactions. They serve as versatile coupling partners in Suzuki-Miyaura, Sonogashira, and other coupling reactions. These reactions are crucial for synthesizing complex organic molecules, pharmaceuticals, and materials .
- The pyrimidine core in (Pyridin-2-ylthio)methylboronic acid has been associated with diverse pharmacological activities. Researchers have investigated pyrimidine derivatives for their antimicrobial, antiviral, antitumor, and antifibrotic properties . This compound could be a valuable scaffold for designing novel drugs.
- In a study, novel 2-(pyridin-2-yl) pyrimidine derivatives were evaluated for anti-fibrotic activity. Compounds like ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate exhibited better anti-fibrotic effects than existing drugs. They inhibited collagen expression and hydroxyproline content, suggesting potential as anti-fibrotic agents .
Cross-Coupling Reactions
Medicinal Chemistry
Anti-Fibrotic Potential
Mechanism of Action
Target of Action
The primary target of (Pyridin-2-ylthio)methylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
(Pyridin-2-ylthio)methylboronic acid interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM coupling reaction, which also involves an oxidative addition process where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
The main biochemical pathway affected by (Pyridin-2-ylthio)methylboronic acid is the SM cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Result of Action
The result of the action of (Pyridin-2-ylthio)methylboronic acid is the formation of a new carbon–carbon bond through the SM cross-coupling reaction . This reaction is mild, functional group tolerant, and generally environmentally benign .
Action Environment
The action of (Pyridin-2-ylthio)methylboronic acid is influenced by the specific conditions under which the SM coupling reaction takes place . The properties of the boron reagent have been tailored for application under specific SM coupling conditions . .
properties
IUPAC Name |
pyridin-2-ylsulfanylmethylboronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BNO2S/c9-7(10)5-11-6-3-1-2-4-8-6/h1-4,9-10H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKUYWXLMCREJLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(CSC1=CC=CC=N1)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681639 |
Source
|
| Record name | {[(Pyridin-2-yl)sulfanyl]methyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80681639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Pyridin-2-ylthio)methylboronic acid | |
CAS RN |
1256346-00-5 |
Source
|
| Record name | Boronic acid, B-[(2-pyridinylthio)methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256346-00-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | {[(Pyridin-2-yl)sulfanyl]methyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80681639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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